Cas no 171198-24-6 (Cesium Perfluoroheptanoate, 5 mM (in water/acetonitrile, 50% v/v))

• Product Name: Cesium Perfluoroheptanoate, 5 mM (in water/acetonitrile, 50% v/v)
• CAS No: 171198-24-6
• MF: C₇CsF₁₃O₂
• MW: 495.958404541016
• CID: 905426
• PubChem ID: 2783194
• Update Time: 2025-10-24

Cesium Perfluoroheptanoate, 5 mM (in water/acetonitrile, 50% v/v) Chemical and Physical Properties

Names and Identifiers

• cesium perfluoroheptanoate
• cesium,2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptanoate
• acetonitrile (1:1)
• Caesium perfluoroheptanoate, 5mM in water
• Caesium tridecafluoroheptanoate
• PC4289
• CAESIUM PERFLUOROHEPTANOATE
• CESIUM TRIDECAFLUOROHEPTANOATE
• CESIUM PERFLUOROHEPANOATE, 5MM IN WATER
• CESIUM PERFLUOROHEPTANOATE, 5 MM IN WATER
• A811305
• SCHEMBL8391943
• cesium 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecakis(fluoranyl)heptanoate
• 171198-24-6
• HWGNHDXQPMGZNI-UHFFFAOYSA-M
• cesium 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptanoate
• cesium;2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptanoate
• MFCD04038276
• Cesium perfluoroheptanoate, 5mM in water/acetonitrile (1:1)
• NS00109159
• Caesium perfluoroheptanoate, 5mM in water/acetonitrile (1:1)
• Cesium perfluoroheptanoate, 5 mM (in water/acetonitrile, 50% v/v)
• DB-230060
• DTXSID10382501
• Caesiumtridecafluoroheptanoate
• CESIUM PERFLUOROHEPANOATE, 5MM IN WATER/ACETONITRILE (1:1)
• CESIUM PERFLUOROHEPTANOATE, 5 MM IN WATER/ACETONITRILE (50% V/V)
• Cesium Perfluoroheptanoate, 5 mM (in water/acetonitrile, 50% v/v)

• Inchi： 1S/C7HF13O2.Cs/c8-2(9,1(21)22)3(10,11)4(12,13)5(14,15)6(16,17)7(18,19)20;/h(H,21,22);/q;+1/p-1
• InChI Key： HWGNHDXQPMGZNI-UHFFFAOYSA-M
• SMILES： [Cs+].FC(C(C(C(=O)[O-])(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 495.87500
• Monoisotopic Mass: 495.8745223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13000
• LogP: 2.47510

Cesium Perfluoroheptanoate, 5 mM (in water/acetonitrile, 50% v/v) Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Perfluoroalkyl carboxylic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl carboxylic acid and derivatives

Additional information on Cesium Perfluoroheptanoate, 5 mM (in water/acetonitrile, 50% v/v)

Cesium Perfluoroheptanoate, 5 mM (in water/acetonitrile, 50% v/v) - A Comprehensive Overview

Cesium Perfluoroheptanoate, with the CAS number 171198-24-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This perfluoroalkanoate salt, formulated as a 5 mM solution in a mixture of water and acetonitrile (50% v/v), offers unique properties that make it invaluable in various applications, particularly in drug delivery systems and biochemical assays.

The compound's structure, featuring a cesium cation paired with perfluoroheptanoate anion, contributes to its high solubility and stability in polar organic solvents. This characteristic is particularly beneficial in environments where maintaining the integrity of sensitive biomolecules is crucial. The use of a 50% v/v mixture of water and acetonitrile as the solvent system ensures an optimal balance between aqueous solubility and organic compatibility, making it suitable for a wide range of experimental conditions.

Recent advancements in the field of pharmaceutical chemistry have highlighted the potential of Cesium Perfluoroheptanoate as an excipient in drug formulations. Its ability to enhance the solubility of poorly water-soluble drugs has been demonstrated in several preclinical studies. For instance, research has shown that when used in combination with certain hydrophobic active pharmaceutical ingredients (APIs), it can significantly improve their bioavailability. This is attributed to its ability to form stable complexes with the API, facilitating better dissolution and absorption.

The role of Cesium Perfluoroheptanoate in drug delivery systems extends beyond mere solubility enhancement. Its unique ionic properties also make it an effective component in ionic liquid-based formulations, which are increasingly being explored for their potential in targeted drug delivery. Studies have indicated that the presence of this compound can modulate the release kinetics of drugs, allowing for controlled and sustained release profiles. This is particularly relevant in scenarios where prolonged therapeutic effects are desired.

In addition to its pharmaceutical applications, Cesium Perfluoroheptanoate has found utility in biochemical research. Its use as a buffer component in enzymatic assays has been reported to improve the stability and activity of enzymes under various conditions. The compound's ability to maintain a stable pH environment, coupled with its compatibility with a wide range of biomolecules, makes it an attractive choice for researchers studying enzyme kinetics and metabolic pathways.

The synthesis and purification of Cesium Perfluoroheptanoate are areas that have seen significant innovation. Modern synthetic techniques have enabled the production of high-purity grades of this compound, which is essential for applications requiring stringent quality control. The use of advanced purification methods, such as recrystallization from specialized solvent mixtures, ensures that impurities are minimized, thereby enhancing the reliability of experimental results.

The environmental impact of using Cesium Perfluoroheptanoate has also been a focus of recent research. Studies have evaluated its biodegradability and toxicity profile, providing insights into its environmental footprint. The compound's perfluorinated backbone suggests potential persistence in the environment, but further research is needed to fully understand its long-term effects. Efforts are ongoing to develop greener alternatives or modifications that could mitigate any adverse environmental impacts while maintaining its beneficial properties.

The future prospects for Cesium Perfluoroheptanoate are promising, with ongoing research exploring new applications and formulations. Its versatility as a chemical entity makes it a valuable tool for scientists working across multiple disciplines. As our understanding of its properties continues to grow, so too will its role in advancing both pharmaceuticals and biochemical research.